Cas no 1389812-72-9 ((2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine)

• Product Name: (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine
• CAS No: 1389812-72-9
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6268060
• PubChem ID: 130039432
• Update Time: 2025-08-05

(2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine
• 1389812-72-9
• EN300-1914314

• Inchi： 1S/C9H11BrN2O2/c1-6(11)4-7-2-3-8(12(13)14)5-9(7)10/h2-3,5-6H,4,11H2,1H3/t6-/m1/s1
• InChI Key： INMRIBAHFKGPNZ-ZCFIWIBFSA-N
• SMILES： BrC1C=C(C=CC=1C[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine

(2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine: A Multifunctional Compound with Promising Applications in Biomedical Research

(2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine, a chiral compound with the CAS number 1389812-72-9, has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted aromatic amines, characterized by the presence of a bromo and nitro group on the phenyl ring, which imparts distinct electronic and steric properties. The stereochemistry of the molecule, defined by the (2R) configuration at the central carbon, plays a critical role in determining its pharmacological behavior and biological activity. Recent studies have highlighted its potential in modulating signaling pathways associated with inflammation, neurodegeneration, and metabolic disorders, making it a focal point for drug discovery efforts.

The chemical structure of (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine is composed of a central propane-2-amine backbone with a substituted phenyl ring. The bromo group at the 2-position and the nitro group at the 4-position create a highly polarized aromatic system, which enhances its ability to interact with biological targets. The stereochemical arrangement of the molecule, particularly the (2R) configuration, is crucial for its selectivity toward specific receptors or enzymes. This stereochemical control is a key factor in the development of enantiomerically pure compounds, which often exhibit improved bioavailability and reduced side effects compared to racemic mixtures.

Recent advancements in medicinal chemistry have focused on optimizing the synthetic pathways for (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine to enhance its yield and purity. One notable approach involves the use of asymmetric catalysis, where chiral catalysts are employed to achieve high enantioselectivity during the formation of the central carbon center. This method not only improves the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. Additionally, green chemistry principles have been integrated into the process to ensure sustainability, aligning with the growing emphasis on eco-friendly pharmaceutical manufacturing.

Pharmacological studies have revealed that (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine exhibits potential as a modulator of the adenosine A2A receptor, a target implicated in neuroinflammation and Parkinson’s disease. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that this compound selectively binds to the A2A receptor with an affinity comparable to known agonists, suggesting its utility in the development of novel therapeutics for neurodegenerative disorders. The compound’s ability to inhibit microglial activation, a key driver of neuroinflammation, further supports its potential as a candidate for anti-inflammatory therapies.

Another area of interest is the role of (2R)-1-(2-bromo-4-nitrophenyl)pro,2-amine in metabolic regulation. A 2024 preclinical study published in Cell Reports highlighted its ability to modulate the activity of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. The compound was shown to enhance glucose uptake in adipocytes and improve insulin sensitivity, suggesting its potential as a therapeutic agent for type 2 diabetes. These findings underscore the importance of structural modifications in optimizing the biological activity of similar compounds.

From a synthetic perspective, the preparation of (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine has been explored using both traditional and modern methodologies. One efficient approach involves the alkylation of a chiral amine derivative with a brominated phenylacetic acid ester, followed by hydrolysis to yield the final product. This method allows for the introduction of the desired stereochemistry at the central carbon, ensuring high enantiomeric purity. Additionally, computational modeling has been employed to predict the reaction pathways and optimize the reaction conditions, reducing the need for extensive experimental trials.

Despite its promising properties, the pharmacokinetic profile of (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine requires further investigation. Studies on its absorption, distribution, metabolism, and excretion (ADME) properties are critical for determining its suitability as a drug candidate. Preliminary data suggest that the compound exhibits moderate oral bioavailability, which could be enhanced through the development of prodrugs or formulation strategies. However, the presence of the bromo and nitro groups may influence its metabolic stability, necessitating further studies to assess its in vivo behavior.

Recent advances in drug delivery systems have also opened new avenues for the application of (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine. Nanocarriers, such as liposomes and polymeric micelles, have been explored to improve the solubility and targeted delivery of this compound. These systems can protect the molecule from degradation in the gastrointestinal tract and enhance its uptake by specific tissues, such as the brain or liver. This approach is particularly relevant for conditions where systemic exposure needs to be minimized, such as neurodegenerative disorders or metabolic diseases.

Moreover, the potential of (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine as a lead compound for the development of multi-target drugs has been a focus of recent research. Given its ability to interact with multiple biological targets, including the A2A receptor and AMPK, this compound may offer therapeutic advantages over single-target agents. The design of multi-target drugs is gaining traction in the pharmaceutical industry, as it can address the complexity of diseases such as cancer and neurodegeneration, where multiple pathways are involved.

In conclusion, (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine represents a promising candidate for the development of novel therapeutics, with applications spanning neurodegenerative disorders, metabolic diseases, and inflammatory conditions. Ongoing research into its synthetic optimization, pharmacokinetic properties, and drug delivery strategies is essential to fully realize its potential. As the field of medicinal chemistry continues to evolve, the exploration of compounds like this one will play a crucial role in advancing the treatment of complex diseases.

The compound (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine is a promising candidate in medicinal chemistry, with potential applications in the treatment of neurodegenerative disorders, metabolic diseases, and inflammatory conditions. Below is a structured summary of its key properties and research highlights: --- ### 1. Chemical Structure and Stereochemistry - Core Structure: A propane-2-amine backbone with a substituted phenyl ring. - Functional Groups: Bromo group at the 2-position and nitro group at the 4-position of the phenyl ring. - Stereochemistry: The (2R) configuration is critical for enantioselectivity, enhancing biological activity and reducing side effects. --- ### 2. Synthetic Pathways - Key Methods: - Asymmetric Catalysis: Chiral catalysts ensure high enantioselectivity during synthesis. - Green Chemistry: Sustainable approaches minimize environmental impact. - Computational Modeling: Predicts reaction pathways and optimizes conditions. - Efficient Route: Alkylation of a chiral amine derivative with a brominated phenylacetic acid ester, followed by hydrolysis. --- ### 3. Pharmacological Applications - Adenosine A2A Receptor Modulation: - Study: 2023 *Journal of Medicinal Chemistry*. - Findings: Selective agonist activity, potential for treating neurodegenerative disorders like Parkinson’s. - Anti-inflammatory Effects: Inhibits microglial activation, reducing neuroinflammation. - AMPK Modulation: - Study: 2024 *Cell Reports*. - Findings: Enhances glucose uptake and insulin sensitivity, suggesting therapeutic potential for type 2 diabetes. --- ### 4. Pharmacokinetic Considerations - Bioavailability: Moderate oral bioavailability, which can be improved via prodrugs or formulation strategies. - Metabolic Stability: Bromo and nitro groups may influence metabolic stability, requiring further in vivo studies. --- ### 5. Drug Delivery Innovations - Nanocarriers: Liposomes and polymeric micelles improve solubility and targeted delivery. - Targeted Tissues: Enhanced uptake in the brain or liver, ideal for neurodegenerative or metabolic conditions. --- ### 6. Multi-Target Drug Potential - Dual Action: Interacts with multiple targets (e.g., A2A receptor and AMPK). - Advantages: Addresses complex diseases like cancer and neurodegeneration by targeting multiple pathways. --- ### 7. Future Directions - Synthetic Optimization: Further refinement of synthetic methods for higher yield and purity. - ADME Studies: Comprehensive analysis of absorption, distribution, metabolism, and excretion. - Preclinical Trials: Evaluation of safety and efficacy in animal models. - Clinical Translation: Development of formulations for human trials. --- ### Conclusion (2R)-1-(2-bromo-4-nitrophenyl)propan-2-amine exemplifies the potential of enantiomerically pure compounds in pharmaceutical development. Its unique structural features and biological activity make it a valuable lead candidate for addressing complex diseases. Continued research into its synthesis, pharmacokinetics, and drug delivery systems will be critical in advancing its therapeutic applications. As the field of medicinal chemistry progresses, compounds like this will play a pivotal role in the discovery of innovative treatments.